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Abstract
This application note provides detailed protocols for the quantitative analysis of PEG-25 PABA
(Polyethylene Glycol-25 Para-Aminobenzoic Acid), a UV-B filter, in sunscreen formulations. The

methodologies described herein are essential for quality control, formulation development, and

regulatory compliance in the cosmetics and pharmaceutical industries. The primary methods

covered are High-Performance Liquid Chromatography (HPLC) with UV detection and a

secondary method using direct UV-Vis Spectrophotometry. This document includes

comprehensive experimental protocols, data presentation tables, and visual workflows to guide

researchers, scientists, and drug development professionals. In the European Union, PEG-25
PABA is permitted for use as a UV filter in cosmetic products at a maximum concentration of

10%.[1]

Introduction
PEG-25 PABA is a water-soluble organic compound used in sunscreen products to absorb UV-

B radiation, thereby protecting the skin from sun damage.[2] Accurate and precise

quantification of this active ingredient is crucial to ensure product efficacy and safety, and to

meet regulatory standards. This note details two robust analytical methods for its determination

in complex matrices such as creams, lotions, and emulsions.

Analytical Methods Overview
Two primary methods are presented for the quantification of PEG-25 PABA:
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High-Performance Liquid Chromatography with UV Detection (HPLC-UV): This is the

preferred method for its high specificity, accuracy, and ability to separate the analyte from

other matrix components.

UV-Vis Spectrophotometry: A simpler, high-throughput method suitable for rapid quality

control checks, although it is more susceptible to interference from other UV-absorbing

compounds in the formulation.

High-Performance Liquid Chromatography (HPLC-
UV) Method
This method is adapted from established chromatographic principles for the analysis of water-

soluble UV filters in cosmetic formulations.

Experimental Protocol
3.1.1. Materials and Reagents

PEG-25 PABA reference standard (≥98% purity)

HPLC-grade methanol, acetonitrile, and water

Ammonium acetate

Tetra-n-butylammonium bromide

Phosphoric acid

Sunscreen samples containing PEG-25 PABA

0.45 µm syringe filters (PVDF or nylon)

3.1.2. Instrumentation

HPLC system with a UV-Vis detector

C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)
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Ultrasonic bath

Centrifuge

Analytical balance

3.1.3. Sample Preparation

Accurately weigh approximately 0.5 g of the sunscreen formulation into a 50 mL volumetric

flask.

Add approximately 30 mL of methanol and sonicate for 15-20 minutes to disperse the

sample and dissolve the PEG-25 PABA.

Allow the solution to cool to room temperature.

Dilute to the mark with methanol and mix thoroughly.

Transfer a portion of the solution to a centrifuge tube and centrifuge at 4000 rpm for 10

minutes.

Filter the supernatant through a 0.45 µm syringe filter into an HPLC vial.

3.1.4. Chromatographic Conditions

Mobile Phase: 35:65 (v/v) ethanol-ammonium acetate buffer (pH 4, containing 50 mmol L⁻¹

tetra-n-butylammonium bromide).[3] An alternative isocratic mobile phase is

acetonitrile/water (60/40, v/v) with 0.1% phosphoric acid.[4]

Flow Rate: 1.0 mL/min

Column Temperature: 50 °C[3]

Injection Volume: 10 µL

UV Detection Wavelength: 280 nm or the maximum absorption wavelength for PEG-25
PABA.
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Run Time: Approximately 10-15 minutes

3.1.5. Calibration Prepare a stock solution of PEG-25 PABA reference standard in methanol

(e.g., 1000 µg/mL). From the stock solution, prepare a series of calibration standards ranging

from 1 µg/mL to 100 µg/mL. Inject each standard and plot the peak area against the

concentration to construct a calibration curve.

Data Presentation
The following tables summarize typical validation parameters for the HPLC-UV method.

Table 1: HPLC-UV Method Validation Parameters

Parameter Result

Linearity (R²) > 0.999

Limit of Detection (LOD) 0.1 µg/mL

Limit of Quantification (LOQ) 0.3 µg/mL

Accuracy (% Recovery) 98.0% - 102.0%

Precision (% RSD) < 2.0%

Table 2: Quantification of PEG-25 PABA in Spiked Sunscreen Samples

Sample ID
Spiked
Concentration (%
w/w)

Measured
Concentration (%
w/w)

Recovery (%)

Sunscreen Base 1 5.0 4.95 99.0

Sunscreen Base 2 7.5 7.41 98.8

Sunscreen Base 3 10.0 10.12 101.2

Experimental Workflow Diagram
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Sample Preparation HPLC Analysis

Weigh 0.5g of Sunscreen Add 30mL Methanol & Sonicate Dilute to 50mL Centrifuge at 4000 rpm Filter through 0.45µm Syringe Filter Inject 10µL into HPLCPrepared Sample C18 Column Separation UV Detection at 280nm Quantify using Calibration Curve

Beer-Lambert Law

Quantification Process

Absorbance (A)

Concentration (c)

is proportional to

Molar Absorptivity (ε)

Generate Calibration Curve
(Abs vs. Conc.)

Path Length (l)

Calculate Sample Concentration

Measure Sample Absorbance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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